Cas no 31656-92-5 (1-azido-2-methylbenzene)

• Product Name: 1-azido-2-methylbenzene
• CAS No: 31656-92-5
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 305920
• PubChem ID: 141652
• Update Time: 2025-04-19

1-azido-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-azido-2-methyl-
• 1-Azido-2-methylbenzene
• 2-AZIDOTOLUENE SOLUTION
• o-Azidotoluene
• o-Tolyl azide
• Toluene, o-azido-
• 1-Azido-2-methylbenzene solution
• 2-Methylphenyl azide solution
• o-Tolyl azide solution
• F2157-0463
• 31656-92-5
• Benzene, 1-azido-2-methyl-
• SCHEMBL13773364
• DTXSID60185549
• 2-Azido-toluol
• LS-12248
• AKOS009384806
• EN300-112611
• ALBB-032793
• STL192404
• 1-azido-2-methylbenzene

• MDL： MFCD11650571
• Inchi： 1S/C7H7N3/c1-6-4-2-3-5-7(6)9-10-8/h2-5H,1H3
• InChI Key： ZKGVLNVASIPVAU-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1C)=[N+]=[N-]

Computed Properties

• Exact Mass: 133.06411
• Monoisotopic Mass: 133.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• Density: 1.0648
• Melting Point: <-10.15°C
• Boiling Point: 235.67°C (rough estimate)
• Flash Point: Fahrenheit: -27.4 ° f
  Celsius: -33 ° c
  
• Refractive Index: 1.5341 (estimate)
• PSA: 48.76
• Color/Form: ~0.5 M in tert-butyl methyl ether

1-azido-2-methylbenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H372
• Warning Statement： P210-P305+P351+P338-P314
• Hazardous Material transportation number：UN 2398 3 / PGII
• WGK Germany：3
• Hazard Category Code： 11-38-48/23/24/25
• Safety Instruction： 16
• Hazardous Material Identification：
• Storage Condition：−20°C